Cas no 406201-36-3 (12-(4-benzylpiperazin-1-yl)-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraene)

• Product Name: 12-(4-benzylpiperazin-1-yl)-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraene
• CAS No: 406201-36-3
• MF: C₂₀H₂₂N₄S
• MW: 350.480482578278
• CID: 6576057
• Update Time: 2025-05-17

12-(4-benzylpiperazin-1-yl)-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraene Chemical and Physical Properties

Names and Identifiers

• 12-(4-benzylpiperazin-1-yl)-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraene
• 4-(4-benzylpiperazin-1-yl)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine
• 5H-Cyclopenta[4,5]thieno[2,3-d]pyrimidine, 6,7-dihydro-4-[4-(phenylmethyl)-1-piperazinyl]-

• Inchi： 1S/C20H22N4S/c1-2-5-15(6-3-1)13-23-9-11-24(12-10-23)19-18-16-7-4-8-17(16)25-20(18)22-14-21-19/h1-3,5-6,14H,4,7-13H2
• InChI Key： PGUNLHPDPRSDGV-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(CC3=CC=CC=C3)CC2)=C2C3CCCC=3SC2=N1

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 527.9±50.0 °C(Predicted)
• pka: 7.08±0.10(Predicted)

Additional information on 12-(4-benzylpiperazin-1-yl)-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraene

Recent Advances in the Study of 12-(4-benzylpiperazin-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene (CAS: 406201-36-3)

The compound 12-(4-benzylpiperazin-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene (CAS: 406201-36-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of specific biological targets, particularly in the context of neurological disorders and cancer. The benzylpiperazine moiety, coupled with the tricyclic core, appears to confer selective binding affinity towards serotonin and dopamine receptors, making it a promising candidate for the treatment of psychiatric conditions such as schizophrenia and depression. Additionally, preliminary in vitro studies suggest that this compound exhibits antiproliferative effects against certain cancer cell lines, possibly through the inhibition of key signaling pathways involved in cell cycle regulation.

One of the most notable advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel multi-step synthesis protocol that significantly improves yield and purity, addressing previous challenges associated with its complex structure. This breakthrough has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies, which are critical for optimizing its therapeutic potential.

In terms of pharmacokinetics, recent investigations have revealed that 12-(4-benzylpiperazin-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene demonstrates favorable bioavailability and metabolic stability in preclinical models. These findings underscore its potential as a viable drug candidate, although further studies are needed to assess its safety profile and efficacy in vivo.

Looking ahead, researchers are exploring the compound's potential in combination therapies, particularly in oncology. Early data suggest synergistic effects when used alongside conventional chemotherapeutic agents, offering a new avenue for enhancing treatment outcomes. Furthermore, computational modeling and high-throughput screening are being employed to identify derivatives with improved selectivity and reduced off-target effects.

In conclusion, the ongoing research on 12-(4-benzylpiperazin-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene (CAS: 406201-36-3) highlights its multifaceted potential in both neurological and oncological applications. The recent advancements in synthesis and pharmacological characterization pave the way for future clinical investigations, positioning this compound as a promising candidate for drug development.